Cas no 2229563-53-3 (4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol)

4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol structure
2229563-53-3 structure
Product Name:4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol
CAS No:2229563-53-3
MF:C15H21NO
MW:231.333344221115
CID:6532032
PubChem ID:165714469
Update Time:2025-07-23

4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol
    • 4-[(2,3-dihydro-1H-inden-1-yl)methyl]piperidin-4-ol
    • 2229563-53-3
    • EN300-1746611
    • Inchi: 1S/C15H21NO/c17-15(7-9-16-10-8-15)11-13-6-5-12-3-1-2-4-14(12)13/h1-4,13,16-17H,5-11H2
    • InChI Key: JXXQEJWYGMNNFC-UHFFFAOYSA-N
    • SMILES: OC1(CCNCC1)CC1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 231.162314293g/mol
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.3Ų

4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol Pricemore >>

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Additional information on 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol

Comprehensive Overview of 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol (CAS No. 2229563-53-3)

The compound 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol (CAS No. 2229563-53-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, combining an indenyl moiety with a piperidin-4-ol core. This hybrid structure positions it as a promising candidate for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as neurodegenerative diseases, chronic pain, and mood disorders. Researchers have identified 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol as a potential scaffold for drug development due to its ability to interact with key biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. Its lipophilic properties and blood-brain barrier permeability further enhance its suitability for CNS-targeted therapies.

The synthesis of 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol involves a multi-step process that highlights the importance of stereochemical control and regioselective functionalization. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to optimize its production, ensuring high yields and purity. These methodologies align with the growing emphasis on green chemistry and sustainable manufacturing in the pharmaceutical industry.

One of the most intriguing aspects of this compound is its potential role in addressing neuroinflammation, a key factor in diseases like Alzheimer's and Parkinson's. Preliminary studies suggest that 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines, making it a subject of intense research in neuroimmunology. This aligns with the broader trend of exploring multi-target therapeutics to combat complex diseases.

From a commercial perspective, the compound's patent landscape and intellectual property (IP) status are critical considerations for pharmaceutical companies. Its unique structure and potential applications have led to a surge in patent filings and collaborative research agreements, reflecting its value in the competitive drug discovery market. Analysts predict that derivatives of 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol could emerge as blockbuster drugs in the coming decade.

In conclusion, 4-(2,3-dihydro-1H-inden-1-yl)methylpiperidin-4-ol (CAS No. 2229563-53-3) represents a fascinating intersection of chemical innovation and therapeutic potential. Its study not only advances our understanding of molecular interactions but also offers hope for addressing some of the most challenging medical conditions of our time. As research progresses, this compound is poised to play a pivotal role in shaping the future of precision medicine and personalized therapeutics.

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